1-(3-Chlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Specification

• Molecular Formula: C12H8ClF3N2O2
• Molecular Weight: 304.65 g/mol
• IUPAC Name: 2-[(3-chlorophenyl)methyl]-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C12H8ClF3N2O2/c13-8-3-1-2-7(4-8)6-18-9(11(19)20)5-10(17-18)12(14,15)16/h1-5H,6H2,(H,19,20)
• Standard InChI Key: LJZDUYLICRZRCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C(=CC(=N2)C(F)(F)F)C(=O)O

Introduction

Structural and Physicochemical Properties

The compound’s IUPAC name, 2-[(3-chlorophenyl)methyl]-5-(trifluoromethyl)pyrazole-3-carboxylic acid, underscores its substitution pattern. The pyrazole core contains two nitrogen atoms at the 1- and 2-positions, with the 3-chlorobenzyl group enhancing hydrophobic interactions and the trifluoromethyl group ($-\text{CF}_3$) contributing to electron-withdrawing effects. Key physicochemical properties include:

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{8}\text{ClF}_{3}\text{N}_{2}\text{O}_{2}$
Molecular Weight	304.65 g/mol
Canonical SMILES	C1=CC(=CC(=C1)Cl)CN2C(=CC(=N2)C(F)(F)F)C(=O)O
Purity	≥97% (HPLC)

The trifluoromethyl group enhances lipophilicity ($\log P = 2.8$), favoring membrane permeability, while the carboxylic acid moiety ($-\text{COOH}$) enables salt formation or esterification for prodrug development.

Synthesis and Regiochemical Control

The synthesis of 1-(3-chlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid employs trichloromethyl enones as key intermediates. A regiocontrolled methodology, reported by ACS Omega (2023), utilizes hydrazine derivatives to dictate isomer formation:

Reaction Mechanism

• Condensation: Trichloromethyl enones react with arylhydrazines (e.g., 3-chlorobenzylhydrazine) in chloroform, forming β-enaminone intermediates.

• Cyclization: Intramolecular attack by the hydrazine’s amino group generates pyrazoline intermediates, which dehydrate to yield 3-trichloromethylpyrazoles.

• Methanolysis: The trichloromethyl group ($-\text{CCl}_3$) undergoes nucleophilic substitution with methanol, producing the carboxylic acid derivative.

Regioselectivity depends on the hydrazine’s protonation state:

• Arylhydrazine hydrochlorides favor 1,3-regioisomers (37–97% yields).

• Free hydrazines yield exclusively 1,5-regioisomers (52–83% yields).

Biological Activities and Mechanisms

Antimicrobial Activity

The compound demonstrates broad-spectrum antimicrobial effects, with minimum inhibitory concentrations (MICs) of 8–32 µg/mL against Staphylococcus aureus and Escherichia coli. The 3-chlorobenzyl group disrupts bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).

Anticancer Properties

Preliminary studies indicate apoptosis induction in HeLa cells (IC$_{50}$ = 12 µM) via caspase-3 activation. The chlorobenzyl moiety intercalates into DNA, causing strand breaks.

Pharmaceutical Applications

Drug Intermediate

MolCore BioPharmatech manufactures this compound as a high-purity API intermediate under ISO-certified conditions. Its versatility enables derivatization into:

• Prodrugs: Esterification of the carboxylic acid improves oral bioavailability.

• Kinase inhibitors: The pyrazole core mimics ATP’s adenine binding site.

Agrochemistry

The trifluoromethyl group confers resistance to metabolic degradation, making it a candidate for herbicide development.

Research Advancements and Challenges

Synthetic Optimization

Recent efforts focus on solvent-free mechanochemical synthesis, reducing reaction times from 16 hours to 45 minutes while maintaining 85% yields.

Toxicity Profiling

While acute toxicity (LD$_{50}$) in rats exceeds 2,000 mg/kg, chronic exposure studies are pending. Metabolites include 3-chlorobenzoic acid (renal excretion) and trifluoroacetic acid (hepatotoxic at high doses).

Future Directions

• Targeted Drug Delivery: Conjugation with nanoparticles to enhance tumor specificity.

• Green Chemistry: Catalytic methods using recyclable Pd/C for decarboxylation.

• Polypharmacology: Dual COX-2/5-LOX inhibition for improved anti-inflammatory efficacy.